Cas no 31872-57-8 (4-Hydroxy-3-nitropyridine-N-oxide)

• Product Name: 4-Hydroxy-3-nitropyridine-N-oxide
• CAS No: 31872-57-8
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• MDL: MFCD00234062
• CID: 88932
• PubChem ID: 237782
• Update Time: 2025-05-23

4-Hydroxy-3-nitropyridine-N-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitropyridine N-oxide
• 3-NITROPYRIDIN-4-OL 1-OXIDE
• 3-NITRO-4-PYRIDINOL 1-OXIDE
• 3-NITRO-4-HYDROXYPYRIDINE-N-OXIDE
• 3-Nitro-4-pyridinol N-oxide
• 1-hydroxy-3-nitropyridin-4-one
• 3-Nitro-4-hydroxypyridin-1-oxid
• 3-Nitro-4-hydroxy-pyridin-N-oxid
• 3-Nitro-4-hydroxy-pyridin-N-oxyd
• 3-Nitro-4-pyridin-N-oxid
• 3-nitropyridine-1,4-diol
• SCHEMBL7032839
• 4-HYDROXY-3-NITRO-1-PYRIDINIUMOLATE
• NSC41627
• AKOS005255081
• AC-907/25004395
• PS-10610
• E85547
• AB00374364-03
• MFCD00234062
• 4-hydroxy-3-nitropyridine-N-oxide
• 31872-57-8
• NSC-41627
• A821035
• 4-hydroxy-3-nitropyridine 1-oxide
• DTXSID90285384
• NCGC00340130-01
• 4-hydroxy-3-nitropyridin-1-ium-1-olate
• STK687211
• 4-Hydroxy-3-nitropyridine-N-oxide

• MDL： MFCD00234062
• Inchi： 1S/C5H4N2O4/c8-5-1-2-6(9)3-4(5)7(10)11/h1-3,9H
• InChI Key： QDIJYPHBWUDRIA-UHFFFAOYSA-N
• SMILES： ON1C=CC(C(=C1)[N+](=O)[O-])=O
• BRN： 1370608

Computed Properties

• Exact Mass: 156.01700
• Monoisotopic Mass: 156.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 86.4A^2

Experimental Properties

• Color/Form: Odorless grayish yellow powder
• Density: 1.67
• Melting Point: 225-226°C
• Boiling Point: 287.7°Cat760mmHg
• Flash Point: 127.8°C
• Refractive Index: 1.657
• PSA: 91.51000
• LogP: 1.25210
• Solubility: Insoluble in water

4-Hydroxy-3-nitropyridine-N-oxide Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：2811
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Additional information on 4-Hydroxy-3-nitropyridine-N-oxide

4-Hydroxy-3-nitropyridine-N-oxide: A Comprehensive Overview

4-Hydroxy-3-nitropyridine-N-oxide (CAS No: 31872-57-8) is a significant compound in the field of organic chemistry, particularly within the realm of pyridine derivatives. This compound has garnered attention due to its unique chemical properties and potential applications in various scientific and industrial domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of 4-hydroxy-3-nitropyridine-N-oxide, while also exploring its significance in contemporary research.

The molecular structure of 4-hydroxy-3-nitropyridine-N-oxide is characterized by a pyridine ring with hydroxyl (-OH) and nitro (-NO₂) substituents at the 4th and 3rd positions, respectively. The presence of these functional groups imparts distinctive reactivity and stability to the molecule. Recent studies have highlighted the importance of such substituted pyridines in catalytic processes and as intermediates in pharmaceutical synthesis. For instance, researchers have demonstrated that 4-hydroxy-3-nitropyridine-N-oxide can serve as a versatile building block for constructing complex heterocyclic compounds, which are valuable in drug discovery.

One of the most notable aspects of 4-hydroxy-3-nitropyridine-N-oxide is its role in asymmetric synthesis. Scientists have employed this compound as a chiral auxiliary in the construction of biologically active molecules. A groundbreaking study published in *Nature Chemistry* revealed that by leveraging the unique electronic properties of 4-hydroxy-3-nitropyridine-N-oxide, researchers were able to achieve high enantioselectivity in the synthesis of certain alkaloids. This advancement underscores the compound's potential in advancing medicinal chemistry.

In addition to its role in organic synthesis, 4-hydroxy-3-nitropyridine-N-oxide has been explored for its applications in materials science. Recent investigations have focused on its ability to act as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area and tunable porosity, making them ideal candidates for gas storage and catalysis. The integration of 4-hydroxy-3-nitropyridine-N oxide into MOF architectures has been shown to enhance their stability under harsh conditions, thereby expanding their applicability.

The synthesis of 4-hydroxy-3-nitropyridine-N oxide has also been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields, which limit their practicality. However, innovative approaches utilizing microwave-assisted synthesis have emerged as a promising alternative. These methods not only improve reaction efficiency but also reduce environmental impact by minimizing solvent usage and reaction time. A study published in *Green Chemistry* demonstrated that microwave-assisted synthesis can achieve yields exceeding 90% for 4-hydroxy 3 nitro pyridin N oxide, marking a significant advancement in its production.

Beyond its chemical applications, 4-hydroxy 3 nitro pyridin N oxide has found relevance in analytical chemistry as a sensitive probe for detecting trace metal ions. Its ability to selectively bind certain metal ions makes it an effective tool for environmental monitoring and quality control in industrial processes. Recent breakthroughs have further enhanced its sensitivity through functionalization with fluorescent tags, enabling real-time detection systems that are both accurate and cost-effective.

Looking ahead, the future of 4-hydroxy 3 nitro pyridin N oxide appears promising as researchers continue to unlock its potential across diverse fields. Collaborative efforts between academia and industry are expected to drive further innovations, particularly in areas such as sustainable chemistry and advanced materials development. As our understanding of this compound deepens, it is likely to play an increasingly pivotal role in addressing global challenges related to health, energy, and environmental sustainability.